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Compound of Interest

Compound Name: 4-Acetylbenzamide

Cat. No.: B1313702

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
synthesis of 4-Acetylbenzamide, a valuable building block in medicinal chemistry and organic
synthesis. This document details its chemical structure, summarizes key quantitative data, and

provides established experimental protocols for its preparation.

Chemical Structure and Identification

4-Acetylbenzamide is an aromatic compound featuring both an acetyl group and a
carboxamide group attached to a benzene ring in a para configuration.
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Identifier Value

IUPAC Name 4-acetylbenzamide

Molecular Formula CoHsNO2

Molecular Weight 163.17 g/mol [1]

Canonical SMILES CC(=0)C1=CC=C(C=C1)C(=O)N

nchi INChl=1S/C9HINO2/c1-6(11)7-2-4-8(5-3-
7)9(10)12/h2-5H,1H3,(H2,10,12)[1]

InChlKey WAHWLAFXEOULIP-UHFFFAOYSA-N[1]

CAS Number 67014-02-2[1]

Physical Form Solid[1]

Synthesis of 4-Acetylbenzamide

There are two primary and reliable synthetic routes for the preparation of 4-Acetylbenzamide.
The first pathway proceeds through the corresponding carboxylic acid, 4-acetylbenzoic acid,
which is converted to the more reactive acyl chloride intermediate. The second common
method involves the hydrolysis of 4-acetylbenzonitrile.

Synthesis Workflow Diagram

Route 2: From 4-Acetylbenzonitrile

H20, H* or OH~-
4-Acetylbenzonitrile P 4-Acetylbenzamide

Route 1: From 4-Acetylbenzoic Acid

SOCIz or (COCI)2 NHs
4-Acetylbenzoic Acid P 4-Acetylbenzoyl Chloride P 4-Acetylbenzamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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